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Compound of Interest

Compound Name: 2-Amino Nevirapine-d3
CAS No.: 1346605-12-6
Cat. No.: B1377277
Get Quote
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Executive Summary 2-Amino Nevirapine-d3 (CAS: 1346605-12-6) is a stable isotope-labeled
metabolite of the antiretroviral drug Nevirapine.[1] It is primarily used as an internal standard in
LC-MS/MS bioanalysis. While stable isotopes are non-radioactive, this compound retains the
potent biological activity and toxicity profile of its parent class (NNRTIS).

Effective disposal is not merely about regulatory compliance; it is a critical control point to
prevent environmental contamination and occupational exposure. This guide outlines a self-
validating disposal workflow designed for high-containment analytical laboratories.

Hazard Identification & Chemical Safety

Before initiating disposal, the chemical nature of the waste must be understood to select the
correct waste stream.[2]
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Property Data Operational Implication

Chemical Name 2-Amino Nevirapine-d3 Deuterated Internal Standard

Nevirapine (CAS: 129618-40- ) ]
Parent Compound 2) NNRTI (Antiretroviral)

Stable Isotope (Non-
Molecular Formula C15H12D3NsO ] )
Radioactive)

Acute Tox. 4 (Oral), Skin Irrit.

Hazard Class (GHS) 2, Eye Irrit.[1][3][4] 2A, Aquatic  Treat as Toxic & Irritant
Chronic 3
Liver (Hepatotoxicity), Skin _

Target Organs o Avoid all dermal contact
(Sensitization)

Key Risk Factor: Nevirapine and its metabolites are associated with severe hepatotoxicity and
skin reactions (Stevens-Johnson Syndrome) in clinical settings [1].[3] Even in microgram
quantities used for internal standards, "zero-exposure” handling is required.[1]

Pre-Disposal Segregation Strategy

Waste streams must be segregated at the point of generation. Mixing incompatible streams
(e.g., oxidizers with APIs) creates immediate safety hazards and complicates downstream
incineration.

A. Solid Waste (Neat Standard)

e Source: Expired reference vials, spilled powder, weighing boats.[1]

e Protocol: Do not dispose of in general trash. Place in a dedicated "Toxic Organic Solid"
container.

o Container: High-density polyethylene (HDPE) wide-mouth jar with a screw-top lid.

B. Liquid Waste (Stock Solutions)

e Source: Leftover stock solutions (typically in DMSO or Methanol).
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» Protocol: Segregate into "Flammable Organic Solvents + Toxic API" stream.

o Compatibility: Ensure the solvent carrier (e.g., Methanol) is compatible with the waste drum's
existing contents.

C. Trace Contaminated Waste

e Source: Pipette tips, empty vials, gloves.[1]
¢ Protocol: Dispose of as "Solid Hazardous Debris".

o Note: If using an autosampler, ensure the needle wash waste is collected in a solvent waste
container, not down the drain.[1]

Detailed Disposal Workflow

The following decision matrix ensures that every milligram of 2-Amino Nevirapine-d3 is routed
to High-Temperature Incineration, the only acceptable destruction method for bioactive
pharmaceutical standards.

Step-by-Step Procedure

o Deactivation (Spills Only):

o If a spill occurs, do not simply wipe.[1] Dampen a pad with 10% bleach solution (oxidative
degradation) to wipe the area, followed by a water rinse. Dispose of all cleanup materials
as hazardous solid waste.

o Container Selection:

o Use Amber Glass or HDPE containers. Avoid standard LDPE wash bottles for long-term
waste storage as amines can adsorb or leach.

e Labeling:
o Label must read: "Hazardous Waste - Toxic Organic."

o List constituents: Methanol (99%), 2-Amino Nevirapine-d3 (<1%).[1]
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o Mark hazards: Flammable, Toxic.[1]

e Accumulation:
o Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray.
o Keep cap tightly closed to prevent solvent evaporation and aerosolization of the API.

Visualizing the Disposal Decision Tree

This logic flow ensures no ambiguity in handling different forms of the substance.
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Figure 1: Operational decision tree for segregating and disposing of 2-Amino Nevirapine-d3
waste streams.

Regulatory Compliance & Environmental

Stewardship
RCRA Classification (USA)
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While 2-Amino Nevirapine is not explicitly P-listed or U-listed by the EPA, it must be managed
under the "Generator Knowledge" clause of RCRA [2].

o Determination: Due to aquatic toxicity and oral toxicity, it meets the criteria for a
characteristic hazardous waste if not listed.

o Best Practice: Classify as Non-Halogenated Organic Solvent Waste (if in solvent) or Toxic
Chemical Waste (if solid).
Aquatic Toxicity Warning

Nevirapine residues are persistent in water systems. Under no circumstances should this
compound be poured down the sink. It is classified as Aquatic Chronic 3, meaning it causes
long-term harmful effects to aquatic life [3].[1][5]

Emergency Procedures

In the event of an accidental exposure or release:

o Skin Contact: Immediately wash with soap and copious water for 15 minutes. Do not use
solvent (ethanol) to wash skin, as this increases absorption.

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[6]

e Spill Containment:

[¢]

Evacuate the immediate area.[5]

[e]

Wear double nitrile gloves and a P95/N95 respirator.

[e]

Cover spill with absorbent pads.

o

Clean area with soap and water; collect all waste into the solid hazardous waste bin.
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Induced Liver Injury - Nevirapine." National Library of Medicine. Available at: [Link]

« U.S. Environmental Protection Agency (EPA). "Management of Hazardous Waste
Pharmaceuticals."[7] EPA.gov. Available at: [Link]

o European Chemicals Agency (ECHA). "Substance Information - Nevirapine."
ECHA.europa.eu. Available at: [Link][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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